Cas no 1806981-55-4 (2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride
• CAS No: 1806981-55-4
• MF: C₁₁H₉ClF₆
• MW: 290.632583379745
• CID: 5038708
• Update Time: 2025-05-22

2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride

• Inchi： 1S/C11H9ClF6/c1-2-6-3-4-8(10(13,14)15)9(7(6)5-12)11(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： SVVNWYQDPIAZEI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C(F)(F)F)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride (CAS No. 1806981-55-4)

2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride (CAS No. 1806981-55-4) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced chemical research and industrial applications. Its unique molecular structure, featuring two trifluoromethyl groups and an ethylbenzyl chloride moiety, makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and high-performance materials. The compound's CAS number 1806981-55-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability.

In recent years, the demand for fluorinated compounds like 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride has surged due to their exceptional stability, lipophilicity, and resistance to metabolic degradation. These properties are particularly sought after in the development of next-generation pharmaceuticals, where fluorine incorporation often enhances bioavailability and target specificity. Searches for "fluorinated benzene derivatives" and "trifluoromethylated intermediates" have spiked in scientific databases, reflecting the growing interest in this chemical space.

The synthesis and applications of CAS 1806981-55-4 are frequently discussed in the context of green chemistry and sustainable manufacturing. Researchers are exploring eco-friendly catalytic methods to produce such compounds, addressing concerns about traditional halogenation processes. Queries like "sustainable synthesis of fluorinated aromatics" and "catalytic trifluoromethylation" highlight this trend. Additionally, the compound's role in material science, especially in liquid crystals and organic electronics, has become a hot topic, with many studies focusing on its potential in flexible displays and energy storage devices.

From a regulatory standpoint, 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride is subject to stringent handling and storage protocols due to its reactivity. However, it is not classified under restricted categories, making it accessible for legitimate research and industrial use. Safety data sheets (SDS) for CAS 1806981-55-4 emphasize proper ventilation and personal protective equipment (PPE), aligning with global workplace safety standards. Searches for "handling benzyl chloride derivatives" and "fluorinated compound safety" are common among laboratory professionals.

The commercial availability of 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride is another area of interest. Suppliers often list it under high-purity chemical intermediates, catering to pharmaceutical and material science industries. Keywords like "buy fluorinated benzyl chloride" and "CAS 1806981-55-4 suppliers" are frequently used in procurement searches. The compound's pricing and scalability are also discussed in forums, with researchers seeking cost-effective synthesis routes to meet large-scale demands.

In summary, 2,3-Bis(trifluoromethyl)-6-ethylbenzyl chloride (CAS No. 1806981-55-4) represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its applications in drug discovery, advanced materials, and sustainable chemistry underscore its importance. As the scientific community continues to explore its potential, this compound will likely remain a focal point in innovative research and development.